Cas no 609-36-9 (pyrrolidine-2-carboxylic acid)

pyrrolidine-2-carboxylic acid Properties

Names and Identifiers

• Pyrrolidine-2-carboxylic acid
• ProlinePyrrolidinecarboxylicacid
• H-DL-Pro-OH~(+/-)-Pyrrolidine-2-carboxylic acid
• H-DL-Pro-OH
• (+/-)-PYRROLIDINE-2-CARBOXYLIC ACID
• DL-Proline
• PROLINE, DL-(RG)
• (±)Pyrrolidine-2-carboxylic acid
• 2-Pyrrolidine carboxylic acid
• Proline, DL-
• proline
• Hpro
• L-Proline, homopolymer
• D-Pyrrolidine-2-carboxylic acid
• NSC97923
• Prolin
• ONIBWKKTOPOVIA-UHFFFAOYSA-N
• Proline DL-form
• Poly(L-proline)
• Poly(DL-proline)
• laevo-proline
• proline;
• DL proline
• D,L-proline
• Proline #
• d,1-proline
• CCCu
• DL-Proline,(S)
• PubChem20
• pyrrolidine-2-carboxylic acid;DL-Proline
• +Expand

• MDL： MFCD00005250
• InChIKey： ONIBWKKTOPOVIA-UHFFFAOYSA-N
• Inchi： 1S/C5H9NO2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)
• SMILES： O([H])C(C1([H])C([H])([H])C([H])([H])C([H])([H])N1[H])=O
• BRN： 80809

Computed Properties

• Exact Mass: 115.06337
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 115.063329
• Heavy Atom Count: 8
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 49.3

Experimental Properties

• LogP: 0.15180
• PSA: 49.33
• Merck: 7780
• Refractive Index: 1.4538 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 252.2℃ at 760 mmHg
• Melting Point: 208 °C (dec.) (lit.)
• Flash Point: 252.2 °C at 760 mmHg
• Color/Form: Not available
• Solubility: Not available
• Density: 1.1808 (rough estimate)

pyrrolidine-2-carboxylic acid Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：3-10

pyrrolidine-2-carboxylic acid Customs Data

• HS CODE：29339990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters